2-[2-(4-Pyridyl)ethenyl]aniline

• Molecular Formula: C13H12N2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 2-(2-pyridin-4-ylethenyl)aniline
• InChI: InChI=1S/C13H12N2/c14-13-4-2-1-3-12(13)6-5-11-7-9-15-10-8-11/h1-10H,14H2
• InChI Key: MDZZMOKJIZRGNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC2=CC=NC=C2)N

Description

2-[2-(4-Pyridyl)ethenyl]aniline is a useful research compound. Its molecular formula is C13H12N2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a mixture of concentrated hydrochloric acid (14 ml) and ethanol (14 ml) was dissolved 2.87 g of 2-[2-(4-pyridyl)ethenyl]-1-nitrobenzene. To this solution was added a solution of stannous chloride dihydrate (8.59 g) in ethanol (25 ml) gradually dropwise under ice-cooling and the mixture was stirred at room temperature for 5 hours. After the solvent was evaporated off under reduced pressure, the residue was made basic with 30% aqueous sodium hydroxide solution and extracted with chloroform. The extract was dehydrated over anhydrous magnesium sulfate and the solvent was evaporated off to provide 2.2 g of the title compound as yellow solid. This product was used as a starting material without purification.